![molecular formula C14H21BFNO2 B1528151 6-Butyl-2-(4-fluorophenyl)-1,3,6,2-dioxazaborocane CAS No. 1190988-96-5](/img/structure/B1528151.png)
6-Butyl-2-(4-fluorophenyl)-1,3,6,2-dioxazaborocane
Overview
Description
6-Butyl-2-(4-fluorophenyl)-1,3,6,2-dioxazaborocane (BF-DOB) is a chemical compound that has been studied for its potential applications in the fields of scientific research and industrial use. It is a boron-containing heterocyclic compound with a unique structure that is composed of a six-membered ring containing two nitrogen atoms, one oxygen atom, and a boron atom. BF-DOB has been used in a variety of studies, including those involving the synthesis of organic molecules, the study of the mechanism of action of drugs, and the development of novel compounds for use in laboratory experiments.
Scientific Research Applications
Synthesis and Functionalization
6-Butyl-2-(4-fluorophenyl)-1,3,6,2-dioxazaborocane is involved in the synthesis of ortho-functionalized arylboronic acids and 1,3-dihydro-1-hydroxybenzo[c][2,1]oxaboroles, showing its utility in creating complex boron-containing molecules. For example, Da̧browski et al. (2007) describe the preparation of 2-(2′-Bromophenyl)-6-butyl-[1,3,6,2]dioxazaborocan, which undergoes Br/Li exchange, facilitating the synthesis of various ortho-functionalized arylboronic acids and oxaboroles with high rotational barriers around the Caryl bond (Da̧browski, Kurach, Luliński, & Serwatowski, 2007).
Polymorphism and Material Properties
The study of polymorphism in arylboronic azaesters, including those similar to this compound, reveals the impact of molecular structure on material properties. Durka et al. (2011) investigated the polymorphic structures of a model arylboronic azaester, providing insights into molecular geometries, conformational differences, and the stability of polymorphs through computational and experimental analyses (Durka, Hoser, Kamiński, Luliński, Serwatowski, Koźmiński, & Woźniak, 2011).
Selectivity in Chemical Reactions
The influence of boronate groups on the selectivity of Br–Li exchange reactions in dibromoaryl boronates has been explored, with findings relevant to the synthesis and functionalization of boronic acids and boronates. Durka et al. (2013) demonstrated how the presence of boronate groups affects the lithiation selectivity, which is crucial for subsequent chemical transformations and the generation of functionalized arylboronic acids (Durka, Luliński, Smętek, Da̧browski, Serwatowski, & Woźniak, 2013).
Applications in Tubulin Inhibition
A unique application of related chemistry involves the synthesis and structure-activity relationship (SAR) of triazolopyrimidines, indicating a novel mechanism of tubulin inhibition. Zhang et al. (2007) discussed the synthesis and SAR of triazolopyrimidines as anticancer agents, highlighting a unique tubulin polymerization mechanism distinct from that of paclitaxel, with implications for overcoming multidrug resistance (Zhang, Ayral-Kaloustian, Nguyen, Afragola, Hernandez, Lucas, Gibbons, & Beyer, 2007).
Innovative Material Applications
Research into borate esters, including structures akin to this compound, demonstrates their potential as innovative materials, such as lubricant additives in rapeseed oil, indicating high anti-wear and extreme pressure properties. Yan, Zeng, Heide, and Ren (2014) synthesized novel borate esters and analyzed their tribological performance, showing the formation of protective films on surfaces and highlighting a B–N synergetic effect (Yan, Zeng, Heide, & Ren, 2014).
Mechanism of Action
Target of Action
Boronic acids and their derivatives are known to interact with various biological targets, including enzymes and receptors, where they can form reversible covalent bonds with active site serine or threonine residues .
Mode of Action
Nevertheless, boronic acids and their derivatives are often used in Suzuki-Miyaura cross-coupling reactions . In these reactions, the boronic acid or its derivative acts as a nucleophile, forming a new carbon-carbon bond with an electrophilic organic group via a palladium catalyst .
Biochemical Pathways
The compound’s potential involvement in suzuki-miyaura cross-coupling reactions suggests it could influence pathways involving the synthesis of complex organic molecules .
Pharmacokinetics
The compound’s boronic acid group could potentially influence its pharmacokinetic properties, as boronic acids are known to form reversible covalent bonds with biological molecules .
Result of Action
Given its potential use in suzuki-miyaura cross-coupling reactions, it could contribute to the synthesis of complex organic molecules .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Fluorophenylboronic acid N-butyldiethanolamine ester. For instance, the compound’s storage temperature is recommended to be between 2-8°C , suggesting that temperature could affect its stability. Furthermore, the compound’s reactivity in Suzuki-Miyaura cross-coupling reactions could be influenced by factors such as the presence of a palladium catalyst and the pH of the reaction environment .
Properties
IUPAC Name |
6-butyl-2-(4-fluorophenyl)-1,3,6,2-dioxazaborocane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21BFNO2/c1-2-3-8-17-9-11-18-15(19-12-10-17)13-4-6-14(16)7-5-13/h4-7H,2-3,8-12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTMBRNKNEMBWDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OCCN(CCO1)CCCC)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21BFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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